Cas no 88791-10-0 (Benzo[b]thiophene, 7-(2-propenyloxy)-)

Benzo[b]thiophene, 7-(2-propenyloxy)- structure
88791-10-0 structure
Product Name:Benzo[b]thiophene, 7-(2-propenyloxy)-
CAS No:88791-10-0
MF:C11H10OS
MW:190.261501789093
CID:621481
PubChem ID:13123234
Update Time:2025-04-19

Benzo[b]thiophene, 7-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene, 7-(2-propenyloxy)-
    • 7-prop-2-enoxy-1-benzothiophene
    • DTXSID70519730
    • 88791-10-0
    • 7-[(Prop-2-en-1-yl)oxy]-1-benzothiophene
    • Inchi: 1S/C11H10OS/c1-2-7-12-10-5-3-4-9-6-8-13-11(9)10/h2-6,8H,1,7H2
    • InChI Key: WTXLTTZEXJQPBI-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=CC=C(C1=2)OCC=C

Computed Properties

  • Exact Mass: 190.04523611g/mol
  • Monoisotopic Mass: 190.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.5Ų
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